Cas no 1261484-87-0 (4-(2-Amino-3-(trifluoromethyl)benzoyl)pyridine)

• Product Name: 4-(2-Amino-3-(trifluoromethyl)benzoyl)pyridine
• CAS No: 1261484-87-0
• MF: C₁₃H₉F₃N₂O
• MW: 266.218573331833
• CID: 4984515
• Update Time: 2025-05-19

4-(2-Amino-3-(trifluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Amino-3-(trifluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H9F3N2O/c14-13(15,16)10-3-1-2-9(11(10)17)12(19)8-4-6-18-7-5-8/h1-7H,17H2
• InChI Key： GBBCLKJRBUYHPP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C(C2C=CN=CC=2)=O)=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• XLogP3: 2.9
• Topological Polar Surface Area: 56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(2-Amino-3-(trifluoromethyl)benzoyl)pyridine

4-(2-Amino-3-(Trifluoromethyl)Benzoyl)Pyridine: A Comprehensive Overview

The compound with CAS No. 1261484-87-0, known as 4-(2-Amino-3-(Trifluoromethyl)Benzoyl)Pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and incorporates a benzoyl group substituted with an amino and trifluoromethyl group at specific positions. The unique combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

Chemical Structure and Properties

The molecular structure of 4-(2-Amino-3-(Trifluoromethyl)Benzoyl)Pyridine consists of a pyridine ring fused with a benzene ring, where the benzene ring is substituted with an amino (-NH₂) group at the 2-position and a trifluoromethyl (-CF₃) group at the 3-position. The pyridine ring itself is substituted at the 4-position with the benzoyl group (C₆H₅CO). This arrangement creates a molecule with significant aromaticity and conjugation, which influences its electronic properties.

The presence of the amino group introduces nucleophilic character to the molecule, while the trifluoromethyl group imparts electron-withdrawing effects due to its high electronegativity. These opposing electronic effects create a dynamic interplay within the molecule, making it highly reactive in certain chemical transformations. Additionally, the aromaticity of both the pyridine and benzene rings contributes to the compound's stability and reactivity in various chemical environments.

Synthesis and Characterization

The synthesis of 4-(2-Amino-3-(Trifluoromethyl)Benzoyl)Pyridine typically involves multi-step organic synthesis strategies, often utilizing Friedel-Crafts acylation or other acylation techniques to introduce the benzoyl group onto the pyridine ring. The substitution pattern on the benzene ring is achieved through directed metallation or other substitution reactions, ensuring precise control over the positions of the amino and trifluoromethyl groups.

Characterization of this compound is carried out using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and ultraviolet-visible (UV-Vis) spectroscopy. These methods provide insights into the molecular structure, functional group interactions, and electronic transitions within the molecule. X-ray crystallography is also employed to determine the precise three-dimensional arrangement of atoms in the crystal lattice, which is crucial for understanding its physical properties.

Applications in Pharmacology

4-(2-Amino-3-(Trifluoromethyl)Benzoyl)Pyridine has shown promising potential in pharmacological applications due to its unique electronic properties and structural features. Recent studies have highlighted its role as a lead compound in drug discovery programs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders.

In cancer research, this compound has demonstrated selective cytotoxicity against cancer cell lines while showing reduced toxicity towards normal cells. This selectivity arises from its ability to modulate key cellular pathways involved in apoptosis and cell proliferation. The amino group on the benzene ring plays a critical role in enhancing bioavailability and targeting specific cellular receptors.

Inflammation studies have revealed that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes and reducing prostaglandin synthesis. The trifluoromethyl group contributes to this activity by stabilizing certain intermediates during enzymatic reactions.

Applications in Materials Science

Beyond pharmacology, 4-(2-Amino-3-(Trifluoromethyl)Benzoyl)Pyridine has found applications in materials science due to its ability to form stable coordination complexes with metal ions. These complexes exhibit unique magnetic and optical properties, making them attractive for use in spintronics and optoelectronic devices.

Recent research has focused on incorporating this compound into metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage, catalysis, and sensing technologies. The pyridine ring's ability to coordinate with metal ions facilitates MOF formation while maintaining structural integrity.

Latest Research Findings

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 4-(2-Amino-3-(Trifluoromethyl)Benzoyl)Pyridine. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its aromatic rings, leading to enhanced electron delocalization and stability.

Moreover, experimental studies have demonstrated that this compound can act as an efficient ligand for transition metal catalysts in organic synthesis reactions such as cross-couplings and cycloadditions. Its ability to stabilize metal centers while maintaining reactivity makes it a valuable tool in catalytic processes.